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Compound of Interest

Compound Name: 3,5-Diethyloctane

CAS No.: 62183-93-1

Cat. No.: B14561832

Get Quote

This guide provides a detailed comparison of the boiling points of n-dodecane and several of its

branched isomers. The relationship between molecular structure and boiling point is explored,

supported by quantitative data and a standardized experimental protocol for boiling point

determination. This information is intended for researchers, scientists, and professionals in the

field of drug development and chemical engineering.

The Influence of Molecular Structure on Boiling
Point
The boiling point of a substance is intrinsically linked to the strength of its intermolecular forces.

In the case of non-polar alkanes such as dodecane (C12H26) and its isomers, the primary

intermolecular interactions are London dispersion forces. The magnitude of these forces is

dependent on the surface area of the molecule.

Generally, for alkane isomers, an increase in branching leads to a more compact, spherical

molecular shape. This reduction in surface area diminishes the points of contact between

adjacent molecules, thereby weakening the London dispersion forces. Consequently, less

energy is required to overcome these forces, resulting in a lower boiling point.[1][2][3][4] The
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linear isomer, n-dodecane, with the largest surface area, is thus expected to have the highest

boiling point among its isomers.[1]

Boiling Point Data for C12H26 Isomers
The following table summarizes the boiling points of n-dodecane and a selection of its

branched isomers, illustrating the effect of molecular branching.

Isomer Name Molecular Structure Boiling Point (°C)

n-Dodecane CH3(CH2)10CH3 216.3[5]

2-Methylundecane CH3(CH2)8CH(CH3)2 210[6][7]

2,2,4,6,6-Pentamethylheptane
(CH3)3CCH2CH(CH3)CH2C(C

H3)3
177.7[8]

2,2,3,3,4,4-Hexamethylhexane
(CH3)3CC(CH3)2C(CH3)2CH2

CH3
192[9]

Experimental Protocol: Boiling Point Determination
via the Capillary Method
A precise and common method for determining the boiling point of a liquid compound is the

capillary method.[10][11] This micro-method is particularly useful when only a small amount of

the substance is available.

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block heater)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Liquid sample (C12H26 isomer)
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Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

Sample Preparation: A small amount of the liquid isomer is placed into the fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the fusion tube.[12]

Apparatus Setup: The fusion tube assembly is attached to a thermometer and placed in the

heating apparatus. The heating medium (e.g., mineral oil in a Thiele tube) should be level

with the top of the liquid sample.

Heating: The apparatus is heated gently. Initially, air trapped in the capillary tube will be

expelled.[13] As the temperature approaches the boiling point, the vapor pressure of the

liquid will increase, leading to a continuous and rapid stream of bubbles emerging from the

open end of the capillary tube.[10][11]

Boiling Point Observation: The heat source is removed once a steady stream of bubbles is

observed. The liquid will begin to cool. The boiling point is the temperature at which the

stream of bubbles ceases and the liquid just begins to enter the capillary tube.[11][13] This

indicates that the vapor pressure of the sample is equal to the atmospheric pressure.[10]

Recording: The temperature at this point is recorded as the experimental boiling point. For

accuracy, the procedure can be repeated.

An alternative method for larger sample volumes is distillation.[14] During distillation, the

temperature of the vapor phase remains constant as the liquid boils, and this temperature

corresponds to the boiling point.[14]

Logical Relationship: Branching and Boiling Point
The following diagram illustrates the inverse relationship between the degree of molecular

branching and the boiling point for C12H26 isomers.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14561832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure

Intermolecular Forces

Physical Property

Linear Structure
(n-Dodecane)

Molecular Surface Area

Large

Increased Branching
(e.g., 2,2,4,6,6-Pentamethylheptane)

Small

London Dispersion Forces

Directly Proportional

Boiling Point

Determines

Click to download full resolution via product page

Caption: Relationship between branching and boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b14561832/docs?utm_src=pdf-body-img#a-comparative-analysis-of-boiling-points-among-dodecane-isomers
https://www.benchchem.com/product/b14561832?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14561832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. masterorganicchemistry.com [masterorganicchemistry.com]

2. homework.study.com [homework.study.com]

3. chem.libretexts.org [chem.libretexts.org]

4. chem.libretexts.org [chem.libretexts.org]

5. Dodecane - ENS [euronuclear.org]

6. 2-methylundecane [chemister.ru]

7. labsolu.ca [labsolu.ca]

8. CAS Common Chemistry [commonchemistry.cas.org]

9. Buy 2,2,3,3,4,4-Hexamethylhexane (EVT-14695937) | 62185-11-9 [evitachem.com]

10. Video: Boiling Points - Concept [jove.com]

11. Video: Boiling Points - Procedure [jove.com]

12. byjus.com [byjus.com]

13. uomus.edu.iq [uomus.edu.iq]

14. vernier.com [vernier.com]

To cite this document: BenchChem. [A Comparative Analysis of Boiling Points Among
Dodecane Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14561832/docs#a-comparative-analysis-of-boiling-
points-among-dodecane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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